![molecular formula C31H31ClN3O5P B295400 Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate](/img/structure/B295400.png)
Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate is not fully understood. However, studies have suggested that it works by inhibiting bacterial cell wall synthesis and disrupting DNA replication in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacterial strains and cancer cells. It has also been shown to have insecticidal properties.
Advantages and Limitations for Lab Experiments
The advantages of using Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate in lab experiments include its antibacterial, antitumor, and insecticidal properties. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.
Future Directions
There are several future directions for research on Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate. One direction is to further study its antibacterial properties and potential use as an antibiotic. Another direction is to explore its antitumor properties and potential use as a cancer-fighting agent. Additionally, further research is needed to fully understand its mechanism of action and potential toxicity.
Synthesis Methods
The synthesis of Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate involves the reaction of 2-chlorobenzaldehyde with tert-butyl hydrazine to form the corresponding hydrazone. This hydrazone is then reacted with benzoyl chloride to form the benzoyl hydrazone. Finally, the benzoyl hydrazone is reacted with diphenylphosphoryl chloride to form this compound.
Scientific Research Applications
Diphenyl {[(2-benzoyl-2-tert-butylhydrazino)carbonyl]amino}(2-chlorophenyl)methylphosphonate has potential applications in various fields of scientific research. It has been studied for its antibacterial properties and has shown promising results against various bacterial strains. It has also been studied for its antitumor properties and has shown potential as a cancer-fighting agent. Additionally, it has been studied for its potential use as an insecticide.
Properties
Molecular Formula |
C31H31ClN3O5P |
---|---|
Molecular Weight |
592 g/mol |
IUPAC Name |
1-[benzoyl(tert-butyl)amino]-3-[(2-chlorophenyl)-diphenoxyphosphorylmethyl]urea |
InChI |
InChI=1S/C31H31ClN3O5P/c1-31(2,3)35(29(36)23-15-7-4-8-16-23)34-30(37)33-28(26-21-13-14-22-27(26)32)41(38,39-24-17-9-5-10-18-24)40-25-19-11-6-12-20-25/h4-22,28H,1-3H3,(H2,33,34,37) |
InChI Key |
GJGCJWMOBXPIBY-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N(C(=O)C1=CC=CC=C1)NC(=O)NC(C2=CC=CC=C2Cl)P(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4 |
Canonical SMILES |
CC(C)(C)N(C(=O)C1=CC=CC=C1)NC(=O)NC(C2=CC=CC=C2Cl)P(=O)(OC3=CC=CC=C3)OC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.